Cas no 1427013-26-0 (1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide)

• Product Name: 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide
• CAS No: 1427013-26-0
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5189754
• Update Time: 2025-10-31

1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide
• 1H-Imidazole-4-carboxamide, 1-(4-ethoxyphenyl)-

• Inchi： 1S/C12H13N3O2/c1-2-17-10-5-3-9(4-6-10)15-7-11(12(13)16)14-8-15/h3-8H,2H2,1H3,(H2,13,16)
• InChI Key： MGJPJALCIHOHHY-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(OCC)C=C2)C=C(C(N)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide

Introduction to 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide (CAS No. 1427013-26-0)

1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide, identified by the CAS number 1427013-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole derivative class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural features of 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide, particularly the presence of an ethoxy-substituted phenyl ring and an amide functional group, contribute to its unique chemical properties and biological interactions. These characteristics make it a valuable scaffold for the development of novel pharmaceutical agents targeting various pathological conditions.

The imidazole core in this compound is a key pharmacophore, recognized for its ability to interact with biological targets such as enzymes and receptors. Imidazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The 4-ethoxy-phenyl moiety enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability, crucial factors for drug efficacy. Additionally, the amide group at the 4-position introduces a polar moiety that can modulate solubility and binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets implicated in cancer and inflammatory diseases. 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide has been explored as a potential lead compound in this context. Preliminary studies suggest that it may exhibit inhibitory activity against specific kinases by binding to their active sites or allosteric regions. This binding interaction could disrupt signaling pathways involved in cell proliferation, survival, and migration, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its structural versatility. The imidazole ring can be modified at various positions to fine-tune its biological activity. For instance, substituents at the 2-position or 5-position of the imidazole ring can significantly alter its pharmacokinetic profile and target specificity. Similarly, variations in the ethoxy-phenyl group or the amide moiety can enhance or suppress certain biological effects. This flexibility allows chemists to design derivatives with optimized properties for specific therapeutic applications.

Advances in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide. Molecular docking studies have been instrumental in predicting how this compound interacts with potential targets such as protein kinases or ion channels. These virtual screening approaches help identify promising candidates for experimental validation, reducing the time and cost associated with traditional drug discovery methods.

The synthesis of 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the imidazole ring, followed by functionalization at the 4-position with an ethoxy group and an amide moiety. Optimization of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

In clinical research, compounds similar to 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide are being evaluated for their potential therapeutic benefits in various diseases. For example, imidazole derivatives have shown promise in treating neurodegenerative disorders by modulating neurotransmitter receptors or inhibiting toxic protein aggregates. Additionally, these compounds may have applications in infectious diseases by targeting bacterial or viral enzymes essential for pathogen survival.

The future of drug discovery relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers can accelerate the development of next-generation therapeutics like 1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide derivatives. These innovations hold the potential to transform patient care by providing more effective and targeted treatments for unmet medical needs.

In conclusion,1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide (CAS No. 1427013-26-0) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features position it as a valuable tool for developing novel drugs targeting cancer, inflammation, and other diseases. As research continues to uncover new biological functions and synthetic strategies for this compound class,1-(4-Ethoxy-phenyl)-1H-imidazole-4-carboxylic acid amide is poised to play a pivotal role in shaping the future of medicine.